Cas no 27586-77-2 (Cyclopentyl 2,5-dimethylphenyl ketone)

• Product Name: Cyclopentyl 2,5-dimethylphenyl ketone
• CAS No: 27586-77-2
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 914857
• PubChem ID: 24261639
• Update Time: 2025-05-20

Cyclopentyl 2,5-dimethylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl 2,5-dimethylphenyl ketone
• cyclopentyl-(2,5-dimethylphenyl)methanone
• MFCD03841313
• CBA58677
• Methanone, cyclopentyl(2,5-dimethylphenyl)-
• Cyclopentyl(2,5-dimethylphenyl)methanone
• 27586-77-2
• DTXSID00640561
• AKOS009340169

• MDL： MFCD03841313
• Inchi： 1S/C14H18O/c1-10-7-8-11(2)13(9-10)14(15)12-5-3-4-6-12/h7-9,12H,3-6H2,1-2H3
• InChI Key： FPXIINHBJDLJPU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)C1CCCC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.67630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopentyl 2,5-dimethylphenyl ketone

Cyclopentyl 2,5-dimethylphenyl ketone (CAS No. 27586-77-2): A Comprehensive Overview

Cyclopentyl 2,5-dimethylphenyl ketone (CAS No. 27586-77-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications, from synthetic chemistry to drug development.

The molecular formula of Cyclopentyl 2,5-dimethylphenyl ketone is C₁₃H₁₈O, and its molecular weight is approximately 194.28 g/mol. The compound features a cyclopentyl ring attached to a ketone group, with a substituted phenyl ring containing two methyl groups at the 2 and 5 positions. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule.

In terms of physical properties, Cyclopentyl 2,5-dimethylphenyl ketone is a colorless to pale yellow liquid at room temperature. It has a characteristic odor and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of Cyclopentyl 2,5-dimethylphenyl ketone is another key aspect that has been extensively studied. The presence of the ketone group allows for a wide range of reactions, including nucleophilic addition, reduction to alcohols, and condensation reactions. These reactions are crucial in synthetic pathways for producing more complex molecules and intermediates used in the synthesis of pharmaceuticals and other fine chemicals.

In the context of pharmaceutical research, Cyclopentyl 2,5-dimethylphenyl ketone has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and potential therapeutic agents for neurodegenerative diseases.

One notable application of Cyclopentyl 2,5-dimethylphenyl ketone is in the field of medicinal chemistry. Its structural features make it an attractive candidate for modifying existing drug molecules to improve their efficacy and reduce side effects. For example, modifications to the cyclopentyl ring or the phenyl substituents can lead to enhanced binding affinity to target proteins or improved pharmacokinetic properties.

Beyond its use as an intermediate in drug synthesis, Cyclopentyl 2,5-dimethylphenyl ketone has also been studied for its potential biological activities. Preliminary studies have suggested that it may possess anti-inflammatory properties due to its ability to modulate certain signaling pathways involved in inflammation. However, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

In addition to its pharmaceutical applications, Cyclopentyl 2,5-dimethylphenyl ketone has found use in other areas such as materials science and analytical chemistry. Its unique molecular structure makes it suitable for use as a reference compound in analytical methods and as a precursor for the synthesis of functional materials with specific properties.

The safety profile of Cyclopentyl 2,5-dimethylphenyl ketone is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle the compound under well-ventilated conditions and to use personal protective equipment such as gloves and safety goggles.

In conclusion, Cyclopentyl 2,5-dimethylphenyl ketone (CAS No. 27586-77-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an invaluable component in various synthetic pathways and potential therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.